1-[3-Methyl-4-(3-methylphenyl)piperazin-1-yl]-4-{9-phenyl-2,4,5,7,8,10-hexaazatetracyclo[10.4.0.0^{2,6}.0^{7,11}]hexadeca-1(16),3,5,8,10,12,14-heptaen-3-yl}butan-1-one

• CAS No.: 902291-00-3
• Molecular Formula: C32H32N8O
• Molecular Weight: 544.663
• IUPAC Name: 1-[3-methyl-4-(3-methylphenyl)piperazin-1-yl]-4-(9-phenyl-2,4,5,7,8,10-hexazatetracyclo[10.4.0.02,6.07,11]hexadeca-1(16),3,5,8,10,12,14-heptaen-3-yl)butan-1-one
• InChI: InChI=1S/C32H32N8O/c1-22-10-8-13-25(20-22)38-19-18-37(21-23(38)2)29(41)17-9-16-28-34-35-32-39(28)27-15-7-6-14-26(27)31-33-30(36-40(31)32)24-11-4-3-5-12-24/h3-8,10-15,20,23H,9,16-19,21H2,1-2H3
• InChI Key: OKMDLMNWNNFBML-UHFFFAOYSA-N
• SMILES: CC1CN(CCN1C2=CC=CC(=C2)C)C(=O)CCCC3=NN=C4N3C5=CC=CC=C5C6=NC(=NN64)C7=CC=CC=C7
• solubility: not available

Description

1-[3-Methyl-4-(3-methylphenyl)piperazin-1-yl]-4-{9-phenyl-2,4,5,7,8,10-hexaazatetracyclo[10.4.0.0^{2,6}.0^{7,11}]hexadeca-1(16),3,5,8,10,12,14-heptaen-3-yl}butan-1-one is a useful research compound. Its molecular formula is C32H32N8O and its molecular weight is 544.663. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

• Novel derivatives of piperazine compounds have been synthesized and evaluated for pharmacological activities, such as antidepressant and antianxiety effects. For example, the study by Kumar et al. (2017) synthesized a series of novel piperazine derivatives and evaluated their antidepressant and antianxiety activities (Kumar et al., 2017).

Molecular Docking and Anticancer Activity

• Heterocyclic compounds, including those containing piperazine, have been investigated for their anticancer activities. Lv et al. (2019) designed a heterocyclic compound and evaluated its anti-bone cancer activity and molecular docking investigations (Lv et al., 2019).

Antifungal Activity

• Piperazine derivatives have been synthesized and tested for antifungal activity. Upadhayaya et al. (2004) reported on the synthesis of optically active antifungal azoles with significant antifungal activity against various fungal cultures (Upadhayaya et al., 2004).

Anti-tubercular Activity

• Research has been conducted on the design, synthesis, and evaluation of piperazine derivatives for anti-tubercular activity. Naidu et al. (2016) synthesized various benzo[d]isoxazole derivatives and evaluated their anti-tubercular activities (Naidu et al., 2016).

Biological Evaluation for Potential Antipsychotic Agents

• Heterocyclic carboxamides, including piperazine derivatives, have been synthesized and evaluated for their potential as antipsychotic agents. Norman et al. (1996) studied various heterocyclic carboxamides for their binding to dopamine and serotonin receptors (Norman et al., 1996).

Fungicidal and Herbicidal Activities

• Novel furan/thiophene and piperazine-containing 1,2,4-triazole Mannich bases were synthesized and showed significant fungicidal and herbicidal activities in preliminary bioassays. Wang et al. (2015) conducted this research, indicating the agricultural potential of these compounds (Wang et al., 2015).